2-amino-N-cyclopropyl-N-(tetrahydro-2H-pyran-4-yl)propanamide
Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
The compound 2-amino-N-cyclopropyl-N-(tetrahydro-2H-pyran-4-yl)propanamide is involved in various synthetic pathways, demonstrating its utility in organic chemistry. For instance, the work by Dou et al. (2013) highlights an efficient synthesis method for N-substituted propanamides using a four-component reaction in an aqueous medium, showcasing the compound's role in generating diverse chemical structures with potential biological activities (Guolan Dou, Deming Wang, Xiaoxing Zhong, D. Shi, 2013). Similarly, Agekyan and Mkryan (2015) detail the synthesis of p-aminobenzoic acid diamides, illustrating the compound's application in producing molecules with potential pharmacological properties (A. A. Agekyan, G. G. Mkryan, 2015).
Cyclization Reactions and Derivative Formation
Cyclization reactions are fundamental in synthesizing heterocyclic compounds, which are core structures in many pharmaceuticals. The work by Shikhaliev et al. (2008) demonstrates the cyclization of cyanamides with various compounds to form different heterocyclic derivatives, underscoring the compound's versatility in synthesizing complex structures with potential therapeutic applications (K. Shikhaliev, A. S. Shestakov, S. Medvedeva, N. Gusakova, 2008).
Metal Complex Formation
Metal complexes play a crucial role in catalysis, material science, and pharmaceuticals. The study by Palombo et al. (2019) explores the formation of palladium(II) chloride complexes with related ligands, indicating the compound's potential in developing catalytic systems or new materials (Tyler Palombo, Phil Liebing, Sara J. Hildebrand, Quentin R. Patrikus, A. Assarsson, Ling Wang, D. S. Amenta, F. Engelhardt, F. Edelmann, J. W. Gilje, 2019).
Reactivity and Ring-Expansion Studies
The compound's reactivity and its involvement in ring-expansion reactions are highlighted in research by Eckl et al. (2021), where monocyclopropanated heterocycles are transformed into biologically relevant tetrahydropyridines and dihydro-2H-pyrans. This illustrates the compound's utility in synthesizing biologically active molecules that could be of interest in drug discovery (R. Eckl, S. Fischer, Carina M. Sonnleitner, Daniel Schmidhuber, J. Rehbein, O. Reiser, 2021).
Direct N-cyclopropylation Techniques
Direct N-cyclopropylation is a valuable reaction in medicinal chemistry due to the unique properties imparted by the cyclopropyl group. Gagnon et al. (2007) report on a method for the direct cyclopropyl transfer onto nitrogen-containing heterocycles, demonstrating the compound's relevance in modifying molecules to enhance their pharmacological profile (A. Gagnon, Miguel St-Onge, Kelly Little, M. Duplessis, Francis Barabé, 2007).
properties
IUPAC Name |
2-amino-N-cyclopropyl-N-(oxan-4-yl)propanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O2/c1-8(12)11(14)13(9-2-3-9)10-4-6-15-7-5-10/h8-10H,2-7,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOFHKCJLQRYDNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N(C1CC1)C2CCOCC2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N-cyclopropyl-N-(tetrahydro-2H-pyran-4-yl)propanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
